Cas no 189894-51-7 (3-Thiophenecarboxamide, N-butyl-)

• Product Name: 3-Thiophenecarboxamide, N-butyl-
• CAS No: 189894-51-7
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 1384359
• PubChem ID: 12161492
• Update Time: 2025-04-20

3-Thiophenecarboxamide, N-butyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, N-butyl-
• N-butylthiophene-3-carboxamide
• 189894-51-7
• SCHEMBL10244608
• N-butylthiophen-3-carboxamide
• DTXSID40478906
• AKOS027602520

• Inchi： 1S/C9H13NOS/c1-2-3-5-10-9(11)8-4-6-12-7-8/h4,6-7H,2-3,5H2,1H3,(H,10,11)
• InChI Key： YVSWIVNOXBVHKV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCCCC)=O

Computed Properties

• Exact Mass: 183.07189
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1